3-Amino-4-hydroxyphenylarsonic acid
Overview
Description
3-Amino-4-hydroxyphenylarsonic acid, also known as (3-Amino-4-hydroxyphenyl)arsonic acid, is a chemical compound with the molecular formula C6H8AsNO4 . Its average mass is 233.054 Da and its monoisotopic mass is 232.966934 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), arsenic (As), nitrogen (N), and oxygen (O) atoms . For a more detailed analysis, you may want to refer to a reliable chemical database or a scientific publication .Chemical Reactions Analysis
In the context of biotransformation, this compound can be acetylated to form N-acetyl-4-hydroxy-m-arsanilic acid . This reaction is catalyzed by N-hydroxyarylamine O-acetyltransferases .Physical And Chemical Properties Analysis
This compound has an average mass of 233.054 Da and a monoisotopic mass of 232.966934 Da . More detailed physical and chemical properties may be found in specialized chemical databases .Scientific Research Applications
Environmental Chemistry and Water Systems
- Formation of New Arsenic Compounds : 3-Amino-4-hydroxyphenylarsonic acid (3-amino-HPAA) reacts with smectite to form a soluble azobenzene arsonic acid compound. This finding is significant because it indicates a potential mechanism for the formation of new arsenic compounds in natural water systems (Wershaw et al., 2003).
Material Science
- Synthetic Processes : A study on the synthesis of 3-nitro-4-hydroxyphenylarsonic acid, a related compound, highlights new synthetic technologies and explores factors affecting yield, which can be relevant to the synthesis and application of this compound in material science (Hu Hua-nan, 2010).
Environmental Biotechnology
- Adsorption Studies : The study of adsorption characteristics of 4-hydroxy-3-aminophenylarsonic acid (HAPA, a degradation product of 3-nitro-4-hydroxyphenylarsonic acid) onto anaerobic granular sludge sheds light on its environmental impact and potential biotechnological applications in water treatment and remediation (Li et al., 2015).
Environmental Toxicology
- Biotransformation Studies : Research on the biotransformation of arsenic-containing roxarsone by an aerobic soil bacterium highlights the environmental fate and microbial interaction of this compound in soil ecosystems (Huang et al., 2019).
Analytical Chemistry
- Analytical Method Development : Studies developing methods for the detection and quantification of various arsenic species, including this compound, in biological samples like chicken liver, provide insights into analytical applications in food safety and environmental monitoring (Peng et al., 2014).
Environmental Monitoring
- Occurrence in Animal Feeds : The presence of this compound in animal feeds and its implications for environmental contamination and health concerns are explored in studies investigating the occurrence of arsenic impurities in organoarsenics and animal feeds (Yao et al., 2013).
Microbial Interactions
- Resistance Mechanisms in Bacteria : Research identifying microbial enzymes and pathways that confer resistance to organoarsenic compounds, including this compound, in bacteria like Pseudomonas putida, is essential for understanding microbial adaptation and potential bioremediation strategies (Chen & Rosen, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Amino-4-hydroxyphenylarsonic acid (3-AHPAA) are N-hydroxyarylamine O-acetyltransferases , specifically the enzymes NhoA1 and NhoA2 . These enzymes are responsible for the acetylation of 3-AHPAA in Enterobacter sp. strain CZ-1 .
Mode of Action
3-AHPAA interacts with its targets, NhoA1 and NhoA2, through an acetylation process . This process involves the transfer of an acetyl group from acetyl coenzyme A to 3-AHPAA, catalyzed by NhoA1 and NhoA2 .
Biochemical Pathways
The transformation of 3-AHPAA is part of a two-step pathway involving the reduction of 4-hydroxy-3-nitrobenzenearsonic acid (ROX) to 3-AHPAA and the subsequent acetylation of 3-AHPAA to N-acetyl-4-hydroxy-m-arsanilic acid (N-AHPAA) . This pathway is facilitated by Enterobacter sp. strain CZ-1 .
Pharmacokinetics
It is known that the compound is metabolized in human hepatic cells into more than 10 arsenic species
Result of Action
The acetylation of 3-AHPAA results in the formation of N-AHPAA . This compound is also used as a clinical drug for treating refractory bacterial vaginosis . The transformation of 3-AHPAA can lead to the release of arsenite, a more toxic and carcinogenic compound .
Action Environment
The action of 3-AHPAA is influenced by environmental factors. For instance, the use of roxarsone (ROX), an organoarsenic feed additive, can lead to the release of 3-AHPAA into the environment . Microbes in the environment can then transform 3-AHPAA into different arsenic-containing compounds .
properties
IUPAC Name |
(3-amino-4-hydroxyphenyl)arsonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8AsNO4/c8-5-3-4(7(10,11)12)1-2-6(5)9/h1-3,9H,8H2,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAKCHCFOPKOOLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[As](=O)(O)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8AsNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20176019 |
Source
|
| Record name | m-Arsanilic acid, 4-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2163-77-1 |
Source
|
| Record name | 3-Amino-4-hydroxyphenylarsonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2163-77-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | m-Arsanilic acid, 4-hydroxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002163771 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Amino-4-hydroxyphenylarsonic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18814 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | m-Arsanilic acid, 4-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-4-hydroxyphenylarsonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.814 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Hydroxy-3-arsanilic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6BW7B92RB8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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